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For researchers, scientists, and drug development professionals engaged in the analysis of

persistent organic pollutants (POPs), participation in proficiency testing (PT) schemes is a

critical component of quality assurance. These schemes provide an objective assessment of a

laboratory's analytical performance and the reliability of its data. This guide offers a

comparative overview of prominent international PT schemes for POPs, presenting available

performance data and outlining typical experimental protocols.

Overview of Major Proficiency Testing Schemes
Several international bodies and national institutions organize regular PT schemes for the

analysis of POPs in various matrices. This guide focuses on three prominent examples: the

United Nations Environment Programme (UNEP) Global Interlaboratory Assessments, the

European Union Reference Laboratory (EURL) for POPs in Feed and Food proficiency tests,

and the Norwegian Institute of Public Health (NIPH) Interlaboratory Comparison on POPs in

Food.

Table 1: Comparison of Key Features of Major POPs Proficiency Testing Schemes
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Feature
UNEP Global
Interlaboratory
Assessment

EURL for POPs in
Feed and Food

NIPH
Interlaboratory
Comparison on
POPs in Food

Organizing Body

United Nations

Environment

Programme (UNEP)

European Union

Reference Laboratory

(EURL)

Norwegian Institute of

Public Health (NIPH)

Frequency
Biennial (four rounds

from 2010-2019)
Annual Annual

Matrices

Test solutions,

sediment, fish, human

milk, air extracts[1]

Feed and food (e.g.,

fish meal, milk

powder, bovine meat,

compound feed)[2]

Food (e.g., fish, meat,

dairy products)[3][4][5]

Analytes

Legacy and new

POPs under the

Stockholm Convention

Dioxins (PCDD/Fs),

PCBs, PBDEs,

HBCDDs, PFASs[2]

PCDD/Fs, PCBs,

PBDEs, HBCDDs,

PFASs[3][4][5]

Participant Base
Global, open to all

POPs laboratories[6]

Primarily National

Reference

Laboratories (NRLs)

in the EU, open to

other official and

commercial labs[7]

International expert

laboratories[3][4][5]

Performance Data from Recent Proficiency Tests
The performance of participating laboratories in these schemes is typically evaluated using z-

scores, which indicate how far a laboratory's result deviates from the assigned value. A z-score

between -2 and 2 is generally considered satisfactory.

Table 2: Summary of Results from the Fourth UNEP Global Interlaboratory Assessment

(2018/2019)[1]
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Matrix Analytes
Number of
Participating
Laboratories

General
Performance
Observations

Test Solutions Various POPs
Not specified in

abstract

Disappointing results

for a number of

analytes, particularly

OCPs and PCBs.

Fish

Chlorinated

dioxins/furans, dl-

PCBs, PBDEs,

PFASs, HBCD

Not specified in

abstract

Good to very good

performance for more

experienced

laboratories.

Sediment

Chlorinated

dioxins/furans, dl-

PCBs, PBDEs,

PFASs, HBCD

Not specified in

abstract

Good to very good

performance for more

experienced

laboratories.

Human Milk Various POPs
Not specified in

abstract

Performance of many

laboratories receded

compared to previous

rounds.

Air Extract Various POPs
Not specified in

abstract

Not detailed in

abstract.

Table 3: Overview of Recent EURL for POPs in Feed and Food Proficiency Tests[2][8]
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Year Matrix Analytes Key Objectives

2023 Compound Feed

PCDD/Fs, PCBs,

PBDEs, HBCDDs,

PFASs

Assess analytical

performance and

interlaboratory

comparability.

2023 Milk Powder

PCDD/Fs, PCBs,

PBDEs, HBCDDs,

PFASs

Assess analytical

performance and

interlaboratory

comparability.

2022 Fish Meal

PCDD/Fs, PCBs,

PBDEs, HBCDDs,

PFASs

Assess analytical

performance and

interlaboratory

comparability.

Table 4: Overview of Recent NIPH Interlaboratory Comparison on POPs in Food[3][4][5]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fhi.no/publ/2024/interlaboratory-comparison-on-pops-in-food-2024/
https://www.fhi.no/en/publ/2024/interlaboratory-comparison-on-pops-in-food-2023/
https://www.fhi.no/en/publ/2022/interlaboratory-comparison-on-pops-in-food-2021/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13850002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Year Matrices Analytes Key Objectives

2023

Three different food

items, one additional

matrix for PFASs

PCDD/Fs, PCBs,

PBDEs, HBCDDs,

PFASs

Offer a tool for quality

assurance, assess

between-laboratory

reproducibility, and

assess the readiness

of expert laboratories.

2022
Not specified in

abstract

PCDD/Fs, PCBs,

brominated flame

retardants, PFASs

Offer a quality

assurance instrument,

assess in-between

laboratory

reproducibility, and

assess the readiness

of expert laboratories.

2021
Three food items, one

additional for PFASs

PCDD/Fs, PCBs,

brominated flame

retardants, PFASs

Assess in-between

laboratory

reproducibility, offer a

quality assurance

instrument, and

assess the readiness

of expert laboratories.

Experimental Protocols and Methodologies
The experimental protocols for these PT schemes generally involve the distribution of

homogenized and tested materials to participating laboratories. Laboratories are typically

instructed to use their routine analytical methods for the analysis of the samples. This approach

allows for a realistic assessment of a laboratory's day-to-day performance.

A general workflow for participation in a POPs proficiency test is outlined below:
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Figure 1: General workflow of a proficiency testing scheme.

Analytical Techniques
Laboratories participating in these schemes employ a variety of sophisticated analytical

techniques for the determination of POPs. The choice of method often depends on the specific

POPs being analyzed and the matrix. A comprehensive review of analytical methods for POPs

highlights the following common techniques[9][10]:

Gas Chromatography-Mass Spectrometry (GC-MS): A widely used technique for the

separation and detection of a broad range of POPs.

High-Resolution Mass Spectrometry (HRMS): Often coupled with GC, HRMS is essential for

the highly sensitive and selective analysis of dioxins and other POPs at trace levels.
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Particularly important for

the analysis of emerging POPs such as per- and polyfluoroalkyl substances (PFAS).

The general analytical workflow for POPs analysis is depicted below:

Sample Collection
and Storage

Extraction
(e.g., Soxhlet, PLE, SPE)

Sample Cleanup
(e.g., Column Chromatography)

Instrumental Analysis
(GC-MS, LC-MS/MS)

Data Processing
and Reporting

Click to download full resolution via product page

Figure 2: General analytical workflow for POPs analysis.

Conclusion
Participation in proficiency testing schemes is indispensable for laboratories conducting POPs

analysis to ensure the quality and comparability of their results. The UNEP, EURL, and NIPH

schemes represent key international efforts in this domain, providing valuable external quality

assessment for laboratories worldwide. While the performance in these schemes can vary, they

serve as an important tool for identifying analytical challenges and driving improvements in the

global monitoring of persistent organic pollutants. Researchers and scientists are encouraged
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to review the detailed reports from these organizations to gain further insights into specific

performance data and methodologies relevant to their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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